Cas no 6437-44-1 (2-phenoxypropanenitrile)

• Product Name: 2-phenoxypropanenitrile
• CAS No: 6437-44-1
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4656190
• PubChem ID: 19094436
• Update Time: 2025-05-25

2-phenoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-phenoxypropanenitrile

• Inchi： 1S/C9H9NO/c1-8(7-10)11-9-5-3-2-4-6-9/h2-6,8H,1H3
• InChI Key： MBVIMYRMRHPFKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C#N)C

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxypropanenitrile

Introduction to 2-Phenoxypropanenitrile (CAS No: 6437-44-1)

2-Phenoxypropanenitrile, with the chemical formula C₉H₇O₂N, is a significant intermediate in organic synthesis and pharmaceutical chemistry. Its CAS number, 6437-44-1, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile reactivity and its role in the development of various bioactive molecules.

The structural framework of 2-Phenoxypropanenitrile consists of a phenyl group attached to a propanenitrile moiety. This configuration imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry. The presence of both an electron-withdrawing nitrile group and an electron-donating phenyl ring allows for diverse chemical transformations, including nucleophilic addition, condensation reactions, and metal-catalyzed cross-coupling processes.

In recent years, 2-Phenoxypropanenitrile has been extensively studied for its potential applications in the synthesis of pharmaceuticals. One notable area of research involves its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-Phenoxypropanenitrile, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering therapeutic potential.

Another emerging field where 2-Phenoxypropanenitrile has shown promise is in the synthesis of agrochemicals. The compound's ability to undergo functionalization reactions makes it an ideal candidate for creating novel pesticides and herbicides. These derivatives can target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices.

The chemical industry also utilizes 2-Phenoxypropanenitrile as a key intermediate in the production of specialty chemicals. Its reactivity allows for the synthesis of complex molecules that are used in fragrances, polymers, and coatings. For instance, derivatives of 2-Phenoxypropanenitrile have been employed to create high-performance polymers with enhanced thermal stability and mechanical strength.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 2-Phenoxypropanenitrile. Catalytic processes that minimize waste and energy consumption are being developed to make the production of this compound more environmentally friendly. Additionally, biocatalytic approaches using enzymes have shown promise in achieving high yields with reduced byproducts.

The pharmaceutical sector continues to leverage the versatility of 2-Phenoxypropanenitrile in drug discovery. Researchers are investigating its derivatives as potential treatments for neurological disorders, infectious diseases, and inflammatory conditions. The compound's ability to modulate biological pathways makes it a valuable scaffold for designing novel therapeutics.

In conclusion, 2-Phenoxypropanenitrile (CAS No: 6437-44-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry. As research progresses, the potential uses of this compound are likely to expand further, driving innovation across multiple industries.